Peperomin E
Overview
Description
Peperomin E is a natural product found in Peperomia leptostachya, Peperomia pellucida, and other organisms with data available.
Scientific Research Applications
Anti-Cancer Properties
Prostate Cancer : Peperomin E exhibits significant anti-proliferative activity against prostate cancer cell lines, inducing apoptosis and cell cycle arrest. In prostate cancer PC-3 cell lines, it led to morphological changes, increased apoptotic cell count, and cell cycle distribution at the G2/M phase. It also affected the expression levels of key apoptotic proteins such as Bcl-2, Bax, and caspase-3 (Li, Pan, & Gou, 2019).
Lung Cancer : Peperomin E shows antiproliferative effects in non-small-cell lung cancer (NSCLC) cell lines. It inhibits tumor growth in mice models without significant adverse effects. Its mechanism includes direct interaction with the active domain of DNA methyltransferase 1 (DNMT1), affecting genome methylation activity and reactivating epigenetically silenced tumor suppressor genes (Wang et al., 2016).
Gastric Cancer : In gastric cancer cell lines, Peperomin E induces apoptosis through the mitochondrial and PI3K/Akt signaling pathways. It exhibited lower toxicity against normal gastric epithelial cells and inhibited in vivo tumor growth in mice models, suggesting its potential as a chemotherapeutic agent (Wang et al., 2016).
Anti-Inflammatory and Atherosclerosis
Peperomin E has demonstrated anti-inflammatory effects and potential in treating atherosclerosis. In ApoE-/- mice, it attenuated progression of atherosclerosis and macrophage infiltration, suggesting a role in preventing atherosclerosis by suppressing the NLRP3 inflammatory signaling pathway (Yan et al., 2018).
Pharmacokinetics and Bactericidal Activity
Peperomin E's pharmacokinetics were studied in rats, indicating its potential for further therapeutic development. Additionally, its derivatives showed significant bactericidal activity against clinical strains of bacteria like Streptococcus pneumoniae and Escherichia coli, underscoring its potential as a novel antibiotic agent (Shilpa et al., 2021).
Angiogenesis Inhibition
Compounds derived from Peperomin E, such as peperomins G and H, showed significant antiangiogenic effects. This suggests potential therapeutic applications in conditions where angiogenesis plays a critical role, such as cancer and certain eye diseases (Lin et al., 2011).
Antioxidant and Cytotoxic Activities
Peperomin E and related compounds from Peperomia species demonstrated significant antioxidant and cytotoxic activities. This highlights their potential in treating oxidative stress-related diseases and in cancer therapy (Ware et al., 2022).
properties
Product Name |
Peperomin E |
|---|---|
Molecular Formula |
C22H20O8 |
Molecular Weight |
412.4 g/mol |
IUPAC Name |
(4S)-4-[bis(7-methoxy-1,3-benzodioxol-5-yl)methyl]-3-methylideneoxolan-2-one |
InChI |
InChI=1S/C22H20O8/c1-11-14(8-26-22(11)23)19(12-4-15(24-2)20-17(6-12)27-9-29-20)13-5-16(25-3)21-18(7-13)28-10-30-21/h4-7,14,19H,1,8-10H2,2-3H3/t14-/m1/s1 |
InChI Key |
HSEIBOLBSKVJFP-CQSZACIVSA-N |
Isomeric SMILES |
COC1=CC(=CC2=C1OCO2)C([C@@H]3COC(=O)C3=C)C4=CC5=C(C(=C4)OC)OCO5 |
Canonical SMILES |
COC1=CC(=CC2=C1OCO2)C(C3COC(=O)C3=C)C4=CC5=C(C(=C4)OC)OCO5 |
synonyms |
peperomin E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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